Cas no 79899-02-8 (2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one)

2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one structure
79899-02-8 structure
Product Name:2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one
CAS No:79899-02-8
MF:C10H13N3O
MW:191.229721784592
CID:531493
PubChem ID:13015244
Update Time:2025-04-19

2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-6-(1-methylethyl)-Imidazo[1,5-a]pyrimidin-4(1H)-one
    • 2-methyl-6-propan-2-yl-1H-imidazo[1,5-a]pyrimidin-4-one
    • 2-Methyl-6-(propan-2-yl)imidazo[1,5-a]pyrimidin-4(1H)-one
    • 79899-02-8
    • 6-Isopropyl-2-methylimidazo[1,5-a]pyrimidin-4(1H)-one
    • DTXSID50515235
    • Inchi: 1S/C10H13N3O/c1-6(2)10-11-5-8-12-7(3)4-9(14)13(8)10/h4-6,12H,1-3H3
    • InChI Key: RPHFWQMNKTZEPF-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NC2=CN=C(C(C)C)N21

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.9Ų
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